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Compound of Interest

Compound Name: Niobium ethoxide

Cat. No.: B1581748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Niobium (V) ethoxide, with the chemical formula Nb(OC₂H₅)₅, is a metalorganic compound that

serves as a critical precursor in the synthesis of a wide array of niobium-based materials.[1] Its

high reactivity, solubility in organic solvents, and amenability to controlled hydrolysis and

condensation reactions make it an ideal starting material for advanced applications in materials

science, electronics, catalysis, and emerging biomedical fields.[2] This technical guide provides

a comprehensive overview of the core chemistry of niobium ethoxide, focusing on its

application in sol-gel synthesis, thin-film deposition, and the generation of functional materials

relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties of Niobium (V)
Ethoxide
Niobium (V) ethoxide is a colorless to amber, moisture-sensitive liquid.[1][3] In solution, it

typically exists as a dimer, Nb₂(OC₂H₅)₁₀, featuring a bioctahedral structure where two niobium

atoms are bridged by two ethoxide ligands.[4] This dimeric form is a key aspect of its reactivity.

Table 1: Physical and Chemical Properties of Niobium (V) Ethoxide
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Property Value

Chemical Formula C₁₀H₂₅NbO₅[1]

Molecular Weight 318.21 g/mol

Appearance Colorless to amber liquid[1][3]

Density ~1.268 g/cm³ at 25 °C

Melting Point 5-6 °C[5]

Boiling Point 142 °C at 0.1 mmHg[5]

Solubility Soluble in organic solvents, reacts with water[1]

Core Chemical Reactions
The utility of niobium ethoxide as a precursor is primarily derived from two key chemical

transformations: hydrolysis and thermal decomposition.

Hydrolysis and Condensation: The Sol-Gel Process
The most significant reaction of niobium ethoxide is its hydrolysis, which forms the basis of

the sol-gel process for producing niobium oxides.[1] This process involves the reaction of the

precursor with water, leading to the formation of a 'sol' (a colloidal suspension of solid particles

in a liquid) that subsequently undergoes condensation to form a 'gel' (a solid network

encapsulating the liquid phase).[6]

The overall hydrolysis reaction can be simplified as:

Nb₂(OC₂H₅)₁₀ + 5H₂O → Nb₂O₅ + 10C₂H₅OH[4]

This reaction pathway allows for precise control over the resulting material's properties, such

as particle size, porosity, and surface area, by carefully managing reaction conditions like

temperature, pH, and precursor concentration.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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